2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine
Overview
Description
2-Fluoro-5-(2,2,2-trifluoroethoxy)pyridine, also known as 2F-5-(2,2,2-TFP), is a synthetic compound that has been used in a number of scientific research applications. It is an important building block in organic synthesis and has been used in various fields of research, such as medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) has been used in a number of scientific research applications. It has been used as a building block in organic synthesis, and as a starting material for the synthesis of a range of other compounds. It has also been used as a ligand in coordination chemistry, and as a reagent in various types of reactions. In addition, it has been used in the synthesis of pharmaceuticals, and in the development of materials for use in nanotechnology.
Mechanism of Action
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) has been shown to act as a proton donor in a number of reactions. It has been used as a catalyst in the hydrolysis of amides, and as a reagent in the synthesis of amides and esters. It has also been used as a catalyst in the hydrolysis of esters.
Biochemical and Physiological Effects
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) has been shown to have a number of biochemical and physiological effects. It has been demonstrated to have antifungal activity, and has been used in the synthesis of a number of antifungal agents. It has also been shown to have antibacterial activity, and has been used in the synthesis of antibacterial agents. In addition, it has been shown to have anti-inflammatory activity, and has been used in the synthesis of anti-inflammatory agents.
Advantages and Limitations for Lab Experiments
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) has a number of advantages and limitations for use in laboratory experiments. It is relatively inexpensive and readily available, making it an attractive option for use in laboratory experiments. However, it is also relatively reactive, making it difficult to handle and store. In addition, it is sensitive to light and air, making it necessary to handle it carefully and store it in an inert atmosphere.
Future Directions
The use of 2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) in scientific research has a number of potential future directions. It could be used in the development of new pharmaceuticals and materials for nanotechnology. It could also be used in the development of new catalysts for use in organic synthesis, and in the development of new ligands for use in coordination chemistry. In addition, it could be used in the development of new reagents for use in a variety of organic reactions. Finally, it could be used in the development of new antifungal, antibacterial, and anti-inflammatory agents.
Synthesis Methods
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) can be synthesized from commercially available starting materials. The synthesis involves the conversion of 2-fluoro-5-chloropyridine to 2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine(2,2,2-TFP) by reaction with 1,1,1-trifluoroethanol. The reaction is carried out in an inert atmosphere of nitrogen or argon, and is typically carried out at temperatures of around 80°C. The reaction is typically complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine involves the reaction of 2-fluoropyridine with 2,2,2-trifluoroethanol in the presence of a strong base to form the desired product.", "Starting Materials": [ "2-fluoropyridine", "2,2,2-trifluoroethanol", "Strong base (e.g. potassium hydroxide)" ], "Reaction": [ "Add 2,2,2-trifluoroethanol to a reaction flask", "Add a strong base (e.g. potassium hydroxide) to the reaction flask", "Add 2-fluoropyridine to the reaction flask and stir the mixture at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1550083-07-2 |
Product Name |
2-fluoro-5-(2,2,2-trifluoroethoxy)pyridine |
Molecular Formula |
C7H5F4NO |
Molecular Weight |
195.1 |
Purity |
95 |
Origin of Product |
United States |
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